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Compound of Interest

Compound Name: Sinapic acid

Cat. No.: B1216353

An In-depth Examination of its Chemical Properties, Biological Activity, and Experimental
Applications

Sinapic acid, a naturally occurring hydroxycinnamic acid, is a compound of significant interest
to the scientific community. Found in a variety of plant sources, including mustard seeds,
berries, and cereals, it has demonstrated a wide range of biological activities.[1][2][3][4][5] This
technical guide provides a comprehensive overview of sinapic acid, focusing on its chemical
identity, experimental protocols for its study, and its role in key signaling pathways.

Core Chemical and Physical Properties

Sinapic acid, also known as 3,5-dimethoxy-4-hydroxycinnamic acid, is a phenylpropanoid.[2]
[6] Its chemical and physical properties are summarized below.
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Property Value Source

CAS Number 530-59-6 [316171181[9]

Molecular Formula C11H1205 [316]1[71[8]

Molecular Weight 224.21 g/mol [B1[7181[9]
3-(4-hydroxy-3,5-

IUPAC Name dimethoxyphenyl)prop-2-enoic [10]
acid
Sinapinic acid, 3,5-Dimethoxy-

Synonyms : . [31[6][71[8][10]
4-hydroxycinnamic acid

Melting Point ~202-205 °C (decomposes) [319]

Purity (typical) >98% [3161[7]
COC1=CC(=CC(=C10)0C)C=

SMILES [6][10]
CC(=0)O
1S/C11H1205/c1-15-8-5-7(3-
4-10(12)13)6-9(16-

InChl [3][6]

2)11(8)14/h3-6,14H,1-2H3,
(H,12,13)/b4-3+

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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